![molecular formula C20H23NO3 B2940640 N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide CAS No. 919855-72-4](/img/structure/B2940640.png)
N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide
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Description
N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide, also known as CCA, is a chemical compound that has been used in scientific research for various purposes.
Scientific Research Applications
Synthesis and Biological Activity Evaluation
Chemical Synthesis : The compound belongs to a broader class of compounds synthesized for biological evaluation. For example, the design and synthesis of thiazolidin-4-ones based on chromen derivatives have been explored for their potential antibacterial activity against both Gram-positive and Gram-negative bacteria (Čačić et al., 2009). These studies demonstrate the versatility of chromen-based compounds in generating new chemical entities with potential therapeutic applications.
Antimicrobial Activity : Several studies have synthesized and tested chromen derivatives for antimicrobial properties. For instance, novel coumarin derivatives synthesized from 4-methylumbelliferone showed significant antimicrobial activities, highlighting the potential of such compounds in developing new antimicrobial agents (Medimagh-Saidana et al., 2015).
Cytotoxic Activity : The exploration of chromen derivatives for cytotoxic activity against cancer cells is another area of interest. Compounds with a chromen nucleus have been synthesized and evaluated for their cytotoxic activity, indicating the potential of these derivatives in cancer therapy (Gomha & Khalil, 2012).
Antioxidant Activity : The antioxidant properties of new coumarin derivatives have also been assessed, with some compounds showing promising results compared to known antioxidants like ascorbic acid. This suggests the utility of chromen derivatives in developing antioxidant therapies (Kadhum et al., 2011).
Muscarinic Agonist Activity : Research on substituted N-(silatran-1-ylmethyl)acetamides, related to the structural framework of the compound , has shown partial muscarinic agonist activity. These findings indicate potential applications in treating disorders related to the cholinergic system (Pukhalskaya et al., 2010).
Properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-2-(7-methyl-2-oxochromen-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO3/c1-14-7-8-17-16(13-20(23)24-18(17)11-14)12-19(22)21-10-9-15-5-3-2-4-6-15/h5,7-8,11,13H,2-4,6,9-10,12H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMMKRKCZOPHMHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=CC(=O)O2)CC(=O)NCCC3=CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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